Cas no 1805332-47-1 (3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine
• CAS No: 1805332-47-1
• MF: C₆H₄BrF₂IN₂
• MW: 348.914639472961
• CID: 4851434
• Update Time: 2025-06-11

3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C6H4BrF2IN2/c7-2-1-3(10)12-5(4(2)11)6(8)9/h1,6H,11H2
• InChI Key： VTYSSBZHHDIHTC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine

Introduction to 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805332-47-1)

3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805332-47-1) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a bromo substituent, a difluoromethyl moiety, and an iodine atom, offers a broad spectrum of potential applications in drug discovery and development.

The chemical structure of 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine is particularly intriguing due to its combination of halogenated and functionalized moieties. The presence of the amino group provides opportunities for forming hydrogen bonds, which can enhance the compound's binding affinity to biological targets. The bromo and iodine substituents introduce significant steric and electronic effects, influencing the compound's pharmacokinetic properties and metabolic stability. Additionally, the difluoromethyl group contributes to the compound's lipophilicity and can modulate its biological activity.

Recent studies have highlighted the potential of 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine was found to possess anti-inflammatory properties. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The versatility of 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine extends beyond its direct biological activity. Its unique structure makes it an excellent starting point for synthetic modifications aimed at optimizing its pharmacological properties. For example, researchers have explored the synthesis of analogs with varying substituents on the pyridine ring to enhance selectivity and reduce off-target effects. These efforts have led to the identification of several promising lead compounds with improved potency and safety profiles.

In the context of drug discovery, 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine has also shown promise as a scaffold for high-throughput screening (HTS) campaigns. Its robust chemical structure and favorable physicochemical properties make it an ideal candidate for use in large-scale screening assays aimed at identifying novel therapeutic agents. This approach has already yielded several hits that are currently undergoing further optimization and preclinical evaluation.

The safety profile of 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine is another critical aspect that has been extensively studied. Preclinical toxicology studies have indicated that this compound exhibits low toxicity across a range of concentrations, making it a suitable candidate for further development. However, ongoing research is necessary to fully elucidate its long-term safety and potential side effects.

In conclusion, 3-Amino-4-bromo-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805332-47-1) represents a promising compound with a wide array of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable physicochemical properties, position it as a valuable tool for advancing drug discovery efforts. As research in this area continues to evolve, it is likely that new insights into the therapeutic potential of this compound will emerge, further solidifying its importance in the field.